Cas no 496770-64-0 (L-Phenylalanine, N-acetyl-L-valyl-L-alanyl-L-alanyl-)

496770-64-0 structure
Product name:L-Phenylalanine, N-acetyl-L-valyl-L-alanyl-L-alanyl-
CAS No:496770-64-0
MF:C22H32N4O6
MW:448.512685775757
CID:1525048
L-Phenylalanine, N-acetyl-L-valyl-L-alanyl-L-alanyl- Chemical and Physical Properties
Names and Identifiers
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- L-Phenylalanine, N-acetyl-L-valyl-L-alanyl-L-alanyl-
- L-Phenylalanine, N-acetyl-L-valyl-L-alanyl-L-alanyl- (9CI)
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- Inchi: 1S/C22H32N4O6/c1-12(2)18(25-15(5)27)21(30)24-13(3)19(28)23-14(4)20(29)26-17(22(31)32)11-16-9-7-6-8-10-16/h6-10,12-14,17-18H,11H2,1-5H3,(H,23,28)(H,24,30)(H,25,27)(H,26,29)(H,31,32)/t13-,14-,17-,18-/m0/s1
- InChI Key: GONPVMLECUFRNB-USJZOSNVSA-N
- SMILES: C(O)(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(C)=O
Computed Properties
- Exact Mass: 448.23236
Experimental Properties
- Density: 1.200±0.06 g/cm3(Predicted)
- Boiling Point: 838.5±65.0 °C(Predicted)
- PSA: 153.7
- pka: 3.51±0.10(Predicted)
L-Phenylalanine, N-acetyl-L-valyl-L-alanyl-L-alanyl- Related Literature
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Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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